Cas no 2172039-86-8 (5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane)

5-(Pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a pyridine moiety integrated into a 1,9-dioxa-4-azaspiro[5.5]undecane scaffold. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The spirocyclic core enhances conformational rigidity, which can improve binding selectivity in target interactions. The pyridine ring offers potential for further functionalization, broadening its utility in heterocyclic synthesis. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic profiles in drug discovery applications. This compound is particularly suited for developing CNS-active agents or ligands for nicotinic receptors due to its structural resemblance to bioactive spirocyclic frameworks.
5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane structure
2172039-86-8 structure
Product Name:5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane
CAS No:2172039-86-8
MF:C13H18N2O2
MW:234.294223308563
CID:5566216
PubChem ID:165593438
Update Time:2025-10-21

5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

    • 2172039-86-8
    • 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane
    • EN300-1641281
    • 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane
    • Inchi: 1S/C13H18N2O2/c1-2-11(10-14-5-1)12-13(17-9-6-15-12)3-7-16-8-4-13/h1-2,5,10,12,15H,3-4,6-9H2
    • InChI Key: SVPSBZSXLWZZNR-UHFFFAOYSA-N
    • SMILES: O1CCNC(C2C=NC=CC=2)C21CCOCC2

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 43.4Ų

5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane Pricemore >>

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Additional information on 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro5.5undecane

Exploring 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2172039-86-8): A Versatile Spirocyclic Compound in Modern Research

The compound 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane (CAS No. 2172039-86-8) has garnered significant attention in recent years due to its unique spirocyclic structure and potential applications in pharmaceuticals, agrochemicals, and material science. Its molecular framework combines a pyridine ring with a 1,9-dioxa-4-azaspiro[5.5]undecane core, offering a blend of rigidity and flexibility that is highly sought after in drug design. Researchers are particularly interested in its hydrogen-bonding capabilities and conformational stability, which make it a promising candidate for modulating biological targets.

In the context of drug discovery, 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane is often explored as a scaffold for developing novel kinase inhibitors or GPCR modulators. Its spirocyclic motif is known to enhance bioavailability and reduce metabolic degradation, addressing key challenges in medicinal chemistry. Recent studies have also highlighted its potential in central nervous system (CNS) drug development, where its ability to cross the blood-brain barrier (BBB) is under investigation. These attributes align with the growing demand for neurological therapeutics, a hot topic in 2024 due to the rising prevalence of neurodegenerative diseases.

Beyond pharmaceuticals, this compound’s heterocyclic architecture has implications in agrochemical innovation. Its pyridine moiety is a common feature in crop protection agents, and the spirocyclic system could improve resistance management in pesticides. With sustainable agriculture gaining traction, researchers are probing its role in eco-friendly pest control solutions. Additionally, its electron-rich nitrogen and oxygen atoms make it a candidate for coordination chemistry, potentially contributing to advancements in catalysis or sensor materials.

The synthesis of 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane typically involves multi-step organic reactions, including cyclization and cross-coupling strategies. Optimizing its yield and purity remains a focus for process chemists, especially given the compound’s stereochemical complexity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its structure. These methodologies resonate with the broader scientific community’s interest in green chemistry and automated synthesis platforms, which are frequently searched topics in AI-driven research tools.

From a commercial perspective, CAS No. 2172039-86-8 is available through specialized chemical suppliers, but its patent landscape and intellectual property status vary by region. Companies engaged in custom synthesis or contract research often seek this compound for proprietary projects. Its price per gram and bulk availability are common queries in industry forums, reflecting the practical challenges of scaling up spirocyclic compounds.

In summary, 5-(pyridin-3-yl)-1,9-dioxa-4-azaspiro[5.5]undecane exemplifies the intersection of structural ingenuity and applied science. Its versatility across life sciences and materials engineering positions it as a compound of enduring relevance. As computational chemistry and machine learning accelerate molecular design, this spirocyclic derivative is poised to remain a high-value target for innovation.

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